Cas no 1361517-35-2 (Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate)

• Product Name: Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate
• CAS No: 1361517-35-2
• MF: C₁₄H₅Cl₅F₃NO₂
• MW: 453.455209493637
• CID: 4793524
• Update Time: 2025-06-11

Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate

• Inchi： 1S/C14H5Cl5F3NO2/c1-25-13(24)12-5(2-4(3-23-12)14(20,21)22)6-7(15)9(17)11(19)10(18)8(6)16/h2-3H,1H3
• InChI Key： LMLZJYNLIUQTKU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(=O)OC)=NC=C(C(F)(F)F)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• XLogP3: 6.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate

Methyl 3-(Perchlorophenyl)-5-(Trifluoromethyl)Picolinate (CAS No. 1361517-35-2): A Comprehensive Overview

Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate (CAS No. 1361517-35-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a perchlorophenyl group and a trifluoromethyl group, which contribute to its distinctive chemical and biological properties.

The molecular structure of Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate consists of a picolinate core, which is a pyridine carboxylic acid derivative. The presence of the perchlorophenyl and trifluoromethyl groups imparts significant electronic and steric effects, making this compound an intriguing subject for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways, leading to cell death.

The pharmacokinetic properties of Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate. Preclinical data indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate involves several steps, including the formation of the picolinate core, the introduction of the perchlorophenyl group, and the addition of the trifluoromethyl group. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing environmentally friendly catalysts and solvents to minimize ecological impact.

In conclusion, Methyl 3-(perchlorophenyl)-5-(trifluoromethyl)picolinate (CAS No. 1361517-35-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.